Cas no 62902-65-2 (6-(3-bromophenyl)pyridazin-3(2H)-one)

• Product Name: 6-(3-bromophenyl)pyridazin-3(2H)-one
• CAS No: 62902-65-2
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 429014
• PubChem ID: 12881647
• Update Time: 2025-04-19

6-(3-bromophenyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(3-bromophenyl)-
• 3-(3-bromophenyl)-1H-pyridazin-6-one
• 6-(3-bromophenyl)pyridazin-3(2H)-one
• 6-(3-bromophenyl)-3(2H)-pyridazinone
• BB 0242555
• CS-0269060
• 6-(3-bromophenyl)-3(2H)pyridazinone
• AT10828
• F2132-0010
• BMMQDXFSGTYZPE-UHFFFAOYSA-N
• MFCD12143105
• DTXSID80512217
• FT-0743143
• AKOS005638427
• 6-(3-bromophenyl)pyridazin-3-ol
• EN300-236789
• F1967-0281
• AKOS005207331
• SCHEMBL2829502
• 6-(3-Bromo-phenyl)-2H-pyridazin-3-one
• 62902-65-2

• Inchi： 1S/C10H7BrN2O/c11-8-3-1-2-7(6-8)9-4-5-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key： BMMQDXFSGTYZPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 249.97421
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines